Cas no 62161-64-2 (7-Octadecynal)

• Product Name: 7-Octadecynal
• CAS No: 62161-64-2
• MF: C₁₈H₃₂O
• MW: 264.446085929871
• CID: 455888
• PubChem ID: 71389265
• Update Time: 2025-04-19

7-Octadecynal Chemical and Physical Properties

Names and Identifiers

• 7-Octadecynal
• octadec-7-ynal
• DTXSID70811286
• 62161-64-2

• Inchi： 1S/C18H32O/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19/h18H,2-10,13-17H2,1H3
• InChI Key： XXPXNMUPOGDQSS-UHFFFAOYSA-N
• SMILES： O=CCCCCCC#CCCCCCCCCCC

Computed Properties

• Exact Mass: 264.24546
• Monoisotopic Mass: 264.245315640g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 19
• Rotatable Bond Count: 13
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07